Cas no 1361225-54-8 (1,4-Piperazinedicarboxylic acid, 2-ethynyl-, 1,4-bis(1,1-dimethylethyl) ester)

• Product Name: 1,4-Piperazinedicarboxylic acid, 2-ethynyl-, 1,4-bis(1,1-dimethylethyl) ester
• CAS No: 1361225-54-8
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 5435596
• Update Time: 2025-05-20

1,4-Piperazinedicarboxylic acid, 2-ethynyl-, 1,4-bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperazinedicarboxylic acid, 2-ethynyl-, 1,4-bis(1,1-dimethylethyl) ester

• Inchi： 1S/C16H26N2O4/c1-8-12-11-17(13(19)21-15(2,3)4)9-10-18(12)14(20)22-16(5,6)7/h1,12H,9-11H2,2-7H3
• InChI Key： GJJJIABHCKBIRR-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C(OC(C)(C)C)=O)CC1C#C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 1,4-Piperazinedicarboxylic acid, 2-ethynyl-, 1,4-bis(1,1-dimethylethyl) ester

Introduction to 1,4-Piperazinedicarboxylic acid, 2-ethynyl-, 1,4-bis(1,1-dimethylethyl) ester (CAS No. 1361225-54-8)

1,4-Piperazinedicarboxylic acid, 2-ethynyl-, 1,4-bis(1,1-dimethylethyl) ester, identified by the CAS number 1361225-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the piperazine derivative family, which is well-known for its diverse biological activities and utility in drug development. The unique structural features of this molecule, particularly the presence of ethynyl and tert-butyl ester groups, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The chemical structure of 1,4-piperazinedicarboxylic acid, 2-ethynyl-, 1,4-bis(1,1-dimethylethyl) ester consists of a piperazine core substituted with two carboxylic acid groups at the 1 and 4 positions, an ethynyl group at the 2 position, and two tert-butyl ester groups at the 1 and 4 positions. This configuration imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological interactions. The presence of the ethynyl group provides a site for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the tert-butyl esters offer stability and ease of handling during synthetic processes.

In recent years, there has been growing interest in piperazine derivatives due to their role as key scaffolds in the development of drugs targeting various therapeutic areas. The structural motif of piperazine is frequently found in medicinal compounds due to its ability to mimic biological nitrogen-containing heterocycles. Specifically, 1,4-piperazinedicarboxylic acid, 2-ethynyl-, 1,4-bis(1,1-dimethylethyl) ester has been investigated for its potential applications in the synthesis of bioactive molecules. Its versatility makes it a valuable building block for designing novel compounds with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential use in the development of small-molecule inhibitors. Piperazine derivatives are known to interact with biological targets such as enzymes and receptors, making them suitable candidates for drug discovery. The ethynyl group in 1,4-piperazinedicarboxylic acid, 2-ethynyl-, 1,4-bis(1,1-dimethylethyl) ester allows for further derivatization to create more complex structures with tailored biological activities. This flexibility is particularly useful in medicinal chemistry where precise molecular design is crucial for achieving desired therapeutic effects.

Recent studies have highlighted the importance of piperazine derivatives in addressing neurological disorders. For instance, compounds containing piperazine moieties have shown promise in treating conditions such as depression and schizophrenia by modulating neurotransmitter systems. The unique structural features of 1,4-piperazinedicarboxylic acid, 2-ethynyl-, 1,4-bis(1,1-dimethylethyl) ester make it an attractive candidate for further investigation in this area. Researchers are exploring its potential as a precursor for synthesizing novel neuroactive agents that could offer improved efficacy and reduced side effects compared to existing treatments.

The synthesis of 1,4-piperazinedicarboxylic acid, 2-ethynyl-, 1,4-bis(1,1-dimethylethyl) ester involves multi-step organic transformations that highlight its synthetic utility. The introduction of the ethynyl group followed by esterification with tert-butanol provides a robust framework for subsequent chemical modifications. This compound can serve as a key intermediate in the preparation of more complex molecules through various coupling reactions and functional group interconversions. The stability provided by the tert-butyl esters ensures that the intermediate can be handled under a range of reaction conditions without degradation.

The pharmacological profile of 1,4-piperazinedicarboxylic acid, 2-ethynyl-, 1,4-bis(1,1-dimethylethyl) ester is still under active investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. However， more comprehensive research is needed to fully elucidate its biological effects and potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential to translate this compound’s chemical potential into tangible medical benefits.

In conclusion, CAS No.1361225-54-8 represents a fascinating molecule with significant promise in pharmaceutical research. Its unique structural features and synthetic versatility make it a valuable asset for drug discovery programs targeting neurological disorders among other therapeutic areas. The ethynylandtert-butyl estermoieties provide ample opportunities for further functionalization, enabling the design of novel bioactive molecules. As research progresses, this compoundholds great potential to contribute to advancements in medicine.